Cas no 204641-55-4 (3-Chloro-2-(phenylsulfanyl)-5-(trifluoromethyl)pyridine)

• Product Name: 3-Chloro-2-(phenylsulfanyl)-5-(trifluoromethyl)pyridine
• CAS No: 204641-55-4
• MF: C₁₂H₇ClF₃NS
• MW: 289.703891038895
• CID: 3168334
• PubChem ID: 22450293
• Update Time: 2025-04-21

3-Chloro-2-(phenylsulfanyl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-2-(phenylsulfanyl)-5-(trifluoromethyl)pyridine
• SCHEMBL7671680
• 3-chloro-2-phenylsulfanyl-5-(trifluoromethyl)pyridine
• 204641-55-4
• 3-Chloro-2-phenylthio-5-trifluoromethylpyridine
• AKOS022193575
• DK-0016
• 3-Chloro-2-(phenylsulfanyl)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C12H7ClF3NS/c13-10-6-8(12(14,15)16)7-17-11(10)18-9-4-2-1-3-5-9/h1-7H
• InChI Key： STPADWRNLPKPIE-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1SC1C=CC=CC=1

Computed Properties

• Exact Mass: 288.9939826Da
• Monoisotopic Mass: 288.9939826Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 38.2Ų